Cas no 1346447-00-4 (3-Fluoro-5-(3-hydroxypropyl)picolinonitrile)

3-Fluoro-5-(3-hydroxypropyl)picolinonitrile is a specialized organic compound featuring a picolinonitrile backbone with a fluorine atom and a hydroxypropyl substituent. This compound exhibits notable reactivity in chemical syntheses, enabling the formation of diverse functionalized derivatives. Its unique structure endows it with excellent compatibility with various reaction media, facilitating synthetic operations with high efficiency. The presence of the hydroxypropyl group provides additional functional groups for further transformation, enhancing its versatility in chemical transformations.
3-Fluoro-5-(3-hydroxypropyl)picolinonitrile structure
1346447-00-4 structure
Product Name:3-Fluoro-5-(3-hydroxypropyl)picolinonitrile
CAS No:1346447-00-4
MF:C9H9FN2O
MW:180.178965330124
MDL:MFCD20487122
CID:4695762
Update Time:2025-11-01

3-Fluoro-5-(3-hydroxypropyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile
    • 3-fluoro-5-(3-hydroxypropyl)pyridine-2-carbonitrile
    • 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile, AldrichCPR
    • MDL: MFCD20487122
    • Inchi: 1S/C9H9FN2O/c10-8-4-7(2-1-3-13)6-12-9(8)5-11/h4,6,13H,1-3H2
    • InChI Key: NJWTUIURZDXJEU-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)N=CC(=C1)CCCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Topological Polar Surface Area: 56.9

3-Fluoro-5-(3-hydroxypropyl)picolinonitrile Pricemore >>

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Additional information on 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile

Introduction to 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile (CAS No. 1346447-00-4)

3-Fluoro-5-(3-hydroxypropyl)picolinonitrile, with the CAS number 1346447-00-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of picolinonitriles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile is characterized by a pyridine ring substituted with a fluorine atom at the 3-position and a 3-hydroxypropyl group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile could be a promising lead compound for the development of new drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings have opened up new avenues for the development of targeted cancer therapies using 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile.

The synthesis of 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile has been extensively studied, and several efficient routes have been developed. One common method involves the reaction of 5-bromopicolinonitrile with 1-bromo-3-hydroxypropane in the presence of a palladium catalyst. This approach provides high yields and good selectivity, making it suitable for large-scale production. Another synthetic route involves the nucleophilic substitution of a halogenated pyridine derivative with a hydroxyalkylamine, followed by deamination to form the desired nitrile.

The physicochemical properties of 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile, such as its solubility, stability, and bioavailability, are crucial for its pharmaceutical applications. Studies have shown that this compound has good solubility in polar solvents and moderate stability under physiological conditions. These properties facilitate its absorption and distribution in biological systems, enhancing its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Further clinical studies are needed to fully assess its therapeutic potential and optimize its use in clinical settings.

In conclusion, 3-Fluoro-5-(3-hydroxypropyl)picolinonitrile (CAS No. 1346447-00-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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